Cas no 1695861-79-0 (2,4,4-trimethylcyclopentane-1-sulfonyl chloride)

• Product Name: 2,4,4-trimethylcyclopentane-1-sulfonyl chloride
• CAS No: 1695861-79-0
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• MDL: MFCD31420929
• CID: 5246006
• PubChem ID: 106664051
• Update Time: 2026-03-08

2,4,4-trimethylcyclopentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanesulfonyl chloride, 2,4,4-trimethyl-
• 2,4,4-trimethylcyclopentane-1-sulfonyl chloride

• MDL： MFCD31420929
• Inchi： 1S/C8H15ClO2S/c1-6-4-8(2,3)5-7(6)12(9,10)11/h6-7H,4-5H2,1-3H3
• InChI Key： GPTVHQAIOPCLDX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CC(C)(C)CC1C

Additional information on 2,4,4-trimethylcyclopentane-1-sulfonyl chloride

Introduction to 2,4,4-trimethylcyclopentane-1-sulfonyl chloride (CAS No. 1695861-79-0)

2,4,4-trimethylcyclopentane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1695861-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The unique structural features of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride, characterized by its cyclopentane ring substituted with three methyl groups and a sulfonyl chloride functional group at the 1-position, make it a valuable building block for medicinal chemists and synthetic organic chemists.

The synthesis and application of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride have been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the development of novel sulfonamide-based drugs. Sulfonamides are a cornerstone of modern pharmacology, with applications ranging from antibacterial agents to anti-inflammatory and antiviral medications. The sulfonyl chloride moiety in 2,4,4-trimethylcyclopentane-1-sulfonyl chloride provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores into the molecular framework. This flexibility has made it a preferred choice for researchers aiming to design and optimize new drug candidates.

In recent years, there has been a surge in the investigation of cyclic sulfonamides due to their enhanced metabolic stability and improved bioavailability compared to their acyclic counterparts. The structural motif of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride aligns well with this trend, as the cyclopentane ring contributes to rigidity and lipophilicity, which are desirable properties for oral bioavailability. Several studies have demonstrated its utility in generating novel sulfonamides with potent pharmacological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the sulfonyl group can interact with key residues in the active site of target enzymes.

The reactivity of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride extends beyond pharmaceutical applications. It has also been employed in materials science and polymer chemistry. The sulfonyl chloride group can react with amines to form sulfonamides, which are widely used as crosslinking agents in the synthesis of high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them suitable for use in aerospace, automotive, and electronics industries. Additionally, the incorporation of bulky methyl groups in the cyclopentane ring can influence the conformational dynamics of polymers, leading to tailored material properties.

From an industrial perspective, the production of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride requires precise synthetic methodologies to ensure high yield and purity. Modern synthetic routes often involve Friedel-Crafts acylation followed by chlorosulfonation or direct sulfonylation strategies. Advances in catalytic systems have further refined these processes, enabling more efficient and environmentally benign production methods. For example, transition metal-catalyzed reactions have been explored to enhance selectivity and reduce byproduct formation. Such innovations not only improve cost-effectiveness but also align with global sustainability goals by minimizing waste generation.

The analytical characterization of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride is another critical aspect that ensures its quality and suitability for various applications. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (both 1H and 13C), and infrared (IR) spectroscopy are routinely employed to confirm molecular structure and purity. Additionally, chromatographic techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) provide detailed information about impurities and degradation products. These analytical tools are essential for compliance with regulatory standards and for ensuring that the compound meets the stringent requirements of pharmaceutical manufacturing.

The future prospects of 2,4,4-trimethylcyclopentane-1-sulfonyl chloride are promising given its versatility and reactivity. Ongoing research is focused on expanding its utility in drug discovery through innovative synthetic strategies and computational modeling techniques. Machine learning algorithms are being leveraged to predict novel sulfonamide derivatives with enhanced pharmacological properties. Furthermore，the integration of green chemistry principles into its synthesis is gaining traction，with efforts aimed at reducing solvent usage，energy consumption，and hazardous waste generation。These advancements not only underscore the compound’s importance but also highlight its role in fostering sustainable chemical practices.

In conclusion,2，4，4-trimethylcyclopentane-1-sulfonyl chloride (CAS No．1695861-79-0) is a multifaceted compound with significant implications across pharmaceuticals，materials science，and industrial chemistry。Its unique structural features，reactivity，and synthetic accessibility make it an indispensable tool for researchers seeking to develop novel materials and therapeutics。As scientific understanding evolves，the applications of this compound will continue to expand，driven by innovative methodologies and interdisciplinary collaborations。The ongoing exploration into its potential underscores its enduring relevance in advancing chemical science。